Cas no 112972-60-8 (1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone,1,12-dihydroxy-)

1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone,1,12-dihydroxy- is a macrocyclic compound featuring a 22-membered ring structure with four amide and two hydroxyl functional groups. Its rigid yet flexible framework enables selective binding to metal ions, making it useful in coordination chemistry and catalysis. The presence of hydroxyl groups enhances solubility in polar solvents, facilitating applications in aqueous systems. The compound's chelating properties are advantageous for stabilizing transition metals in oxidation states relevant to industrial and biochemical processes. Its structural precision also lends itself to molecular recognition studies, offering potential in sensor development and supramolecular chemistry. The compound is synthesized under controlled conditions to ensure high purity and consistency.

1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone,1,12-dihydroxy- structure

112972-60-8 structure

Product Name:1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone,1,12-dihydroxy-

CAS No:112972-60-8

MF:C₁₈H₃₂N₄O₆

MW:400.469884872437

CID:144361

PubChem ID:133971

Update Time:2025-10-16

1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone,1,12-dihydroxy- Chemical and Physical Properties

Names and Identifiers

- 1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone,1,12-dihydroxy-
- 1,12-dihydroxy-1,6,12,17-tetrazacyclodocosane-2,5,13,16-tetrone
- BISUCABERIN
- 1,12-Dihydroxy-1,6,12,17tetraaza-cyclodocosane-2,5,13,16-tetraone
- 1,12-Dihydroxy-1,6,12,17-tetraazacyclodocosane-2,5,13,16-tetrone
- From Alteromonas haloplanktis SB-1123
- Biscaberin
- 6,17-Dihydroxy-1,6,12,17-tetraazacyclodocosane-2,5,13,16-tetrone
- 1,12-bis(oxidanyl)-1,6,12,17-tetrazacyclodocosane-2,5,13,16-tetrone
- 112972-60-8
- SCHEMBL10574088
- AKOS040756226
- 1,6,12,17-TETRAAZACYCLODOCOSANE-2,5,13,16-TETRONE, 1,12-DIHYDROXY-
- OX8
- UNII-3PY4B0E1H1
- CHEBI:177848
- NSC-619796
- 3PY4B0E1H1
- DTXSID10150242
- NSC619796
- 1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone, 6,17-dihydroxy-
- Inchi： 1S/C18H32N4O6/c23-15-7-10-18(26)22(28)14-6-2-4-12-20-16(24)8-9-17(25)21(27)13-5-1-3-11-19-15/h27-28H,1-14H2,(H,19,23)(H,20,24)
- InChI Key： GTADQMQBQBOJIO-UHFFFAOYSA-N
- SMILES： ON1C(CCC(NCCCCCN(C(CCC(NCCCCC1)=O)=O)O)=O)=O

Computed Properties

Exact Mass: 400.23200
Monoisotopic Mass: 400.232
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 0
Complexity: 482
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 139Å²

Experimental Properties

Density: 1.162
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.495
PSA: 139.28000
LogP: 1.10240

1,6,12,17-Tetraazacyclodocosane-2,5,13,16-tetrone,1,12-dihydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P01LIPP-1mg	1,12-dihydroxy-1,6,12,17-tetraazacyclodocosane-2,5,13,16-tetrone	112972-60-8	≥90%	1mg	$672.00	2023-12-26
A2B Chem LLC	BA82845-1mg	1,12-dihydroxy-1,6,12,17-tetraazacyclodocosane-2,5,13,16-tetrone	112972-60-8	≥90%	1mg	$510.00	2024-04-20